Cas no 1936621-85-0 (tert-butyl 6-(trifluoromethyl)-7-oxa-3-azabicyclo4.1.0heptane-3-carboxylate)

• Product Name: tert-butyl 6-(trifluoromethyl)-7-oxa-3-azabicyclo4.1.0heptane-3-carboxylate
• CAS No: 1936621-85-0
• MF: C₁₁H₁₆F₃NO₃
• MW: 267.244853973389
• CID: 5716438
• PubChem ID: 119054630
• Update Time: 2025-06-09

tert-butyl 6-(trifluoromethyl)-7-oxa-3-azabicyclo4.1.0heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6-TRIFLUOROMETHYL-7-OXA-3-AZA-BICYCLO[4.1.0]HEPTANE-3-CARBOXYLICACIDTERT-BUTYLESTER
• EN300-1708379
• 6-TRIFLUOROMETHYL-7-OXA-3-AZA-BICYCLO[4.1.0]HEPTANE-3-CARBOXYLIC ACID TERT-BUTYL ESTER
• 1936621-85-0
• tert-butyl 6-(trifluoromethyl)-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate
• 7-Oxa-3-azabicyclo[4.1.0]heptane-3-carboxylic acid, 6-(trifluoromethyl)-, 1,1-dimethylethyl ester
• tert-butyl 6-(trifluoromethyl)-7-oxa-3-azabicyclo4.1.0heptane-3-carboxylate

• Inchi： 1S/C11H16F3NO3/c1-9(2,3)18-8(16)15-5-4-10(11(12,13)14)7(6-15)17-10/h7H,4-6H2,1-3H3
• InChI Key： FZWFBQBKSNYPLY-UHFFFAOYSA-N
• SMILES： FC(C12CCN(C(=O)OC(C)(C)C)CC1O2)(F)F

Computed Properties

• Exact Mass: 267.10822786g/mol
• Monoisotopic Mass: 267.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Density: 1.320±0.06 g/cm3(Predicted)
• Boiling Point: 269.4±40.0 °C(Predicted)
• pka: -2.22±0.40(Predicted)

Additional information on tert-butyl 6-(trifluoromethyl)-7-oxa-3-azabicyclo4.1.0heptane-3-carboxylate

Introduction to Tert-butyl 6-(trifluoromethyl)-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate (CAS No. 1936621-85-0)

Tert-butyl 6-(trifluoromethyl)-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate, identified by its CAS number 1936621-85-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of bicyclic azapeptides, featuring a unique structural framework that combines a seven-membered oxygen-containing heterocycle with an azabicyclo structure, further functionalized with a trifluoromethyl group and a tert-butyl ester moiety.

The structural complexity of tert-butyl 6-(trifluoromethyl)-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate makes it an intriguing candidate for further exploration in drug discovery and development. The presence of the trifluoromethyl group is particularly noteworthy, as this substituent is widely recognized for its ability to enhance metabolic stability, lipophilicity, and binding affinity in drug molecules. This feature has been extensively studied in the design of small-molecule inhibitors and therapeutic agents.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds that exhibit promising biological activities. The bicyclo[4.1.0]heptane scaffold, incorporated into the molecular structure of this compound, offers a rigid framework that can be fine-tuned to interact with biological targets with high specificity. The 7-oxa moiety further contributes to the compound's complexity, providing additional sites for potential interactions with enzymes or receptors.

One of the most compelling aspects of tert-butyl 6-(trifluoromethyl)-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate is its potential application in the synthesis of bioactive peptides and peptidomimetics. The azabicyclo structure mimics natural amino acid sequences while offering greater chemical stability and synthetic accessibility. This has led to its investigation as a lead compound in the development of novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious disorders.

The tert-butyl ester functionality at the carboxylate position serves multiple purposes in medicinal chemistry. It not only provides a handle for further chemical modifications but also enhances the compound's solubility and bioavailability in certain formulations. Additionally, the tert-butyl group can help stabilize reactive intermediates during synthetic processes, making it a valuable tool in multi-step organic synthesis.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like tert-butyl 6-(trifluoromethyl)-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate with biological targets at an unprecedented level of detail. These computational studies have provided valuable insights into how structural modifications can be optimized to improve pharmacological properties such as potency, selectivity, and pharmacokinetics.

The trifluoromethyl group's influence on the electronic properties of the molecule is another area of active investigation. This substituent can modulate electron density distribution, affecting both steric hindrance and electronic interactions with biological targets. Such modulation can be exploited to fine-tune binding affinities and improve overall drug efficacy.

In conclusion, tert-butyl 6-(trifluoromethyl)-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate (CAS No. 1936621-85-0) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. The combination of a bicyclic azapeptide framework with functional groups such as the trifluoromethyl and tert-butyl ester moieties offers a rich scaffold for medicinal chemists to develop novel therapeutic agents with improved pharmacological properties.